Cas no 1261911-96-9 (4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261911-96-9
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322172
• CID: 2762986
• PubChem ID: 53228002
• Update Time: 2025-05-21

4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322172
• 1261911-96-9
• 4-(3-FLUORO-5-METHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• 3'-Fluoro-3-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20691535
• 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322172
• Inchi： 1S/C16H13FO5/c1-21-14-8-9(3-4-13(14)15(18)19)10-5-11(16(20)22-2)7-12(17)6-10/h3-8H,1-2H3,(H,18,19)
• InChI Key： OQQFYNFHJKQIDQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 304.07470167Da
• Monoisotopic Mass: 304.07470167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

Introduction to 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261911-96-9)

4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, identified by the CAS number 1261911-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its intricate structural framework, which includes fluoro and methoxy substituents. The presence of these functional groups not only influences its chemical properties but also contributes to its potential biological activity, making it a subject of intense study in drug discovery and development.

The molecular structure of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid consists of a benzoic acid core substituted with a fluoro group at the 3-position and a methoxycarbonyl group at the 5-position of the phenyl ring. Additionally, there is a methoxy group at the 2-position of the benzoic acid moiety. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the methoxy and methoxycarbonyl groups contribute to hydrophilicity and lipophilicity balance.

In recent years, there has been a growing interest in benzoic acid derivatives as potential therapeutic agents due to their diverse biological activities. 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid has been investigated for its potential role in various pharmacological pathways. One of the most notable areas of research involves its application in anti-inflammatory and analgesic therapies. Studies have suggested that this compound may exert its effects by inhibiting key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluoro substitution enhances the binding affinity to these enzymes, potentially leading to more effective inhibition.

Furthermore, 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid has been explored for its anticancer properties. Research indicates that this compound can induce apoptosis in certain cancer cell lines by modulating mitochondrial function and disrupting signaling pathways involved in cell survival. The methoxy groups play a crucial role in these interactions by influencing the compound's solubility and bioavailability, which are essential factors for effective drug delivery. Additionally, the methoxycarbonyl group may contribute to stable interactions with target proteins, enhancing the compound's pharmacological efficacy.

The synthesis of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yield but also minimize side reactions, leading to a pure final product suitable for further pharmacological evaluation.

From a computational chemistry perspective, 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into the binding modes of the compound with enzymes and receptors, guiding the design of more potent derivatives. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery, enabling researchers to accelerate the development of novel therapeutic agents.

The pharmacokinetic profile of 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, making it a promising candidate for clinical translation. The presence of fluoro and methoxy groups influences its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining its therapeutic potential. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized to characterize its pharmacokinetic behavior in vitro and in vivo.

In conclusion,4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid (CAS No. 1261911-96-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The ongoing research into this compound underscores its importance as a lead molecule for developing novel therapeutic agents targeting various diseases. As our understanding of its pharmacological properties continues to evolve, it is expected that 4-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid will play an increasingly vital role in future medical treatments.